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Compound of Interest

Compound Name: iso-OMPA

Cat. No.: B1202648

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of iso-OMPA
(Tetraisopropylpyrophosphoramide), a potent and irreversible butyrylcholinesterase (BuChE)
inhibitor. Due to its nature as an organophosphorus compound, strict adherence to the
following protocols is mandatory to ensure personnel safety and prevent environmental
contamination.

Hazard Identification and Immediate Safety
Precautions

Iso-OMPA is classified as acutely toxic and can be fatal if swallowed, in contact with skin, or if
inhaled. It functions as a cholinesterase inhibitor, which can lead to a cholinergic crisis
characterized by symptoms such as salivation, lacrimation, urination, diaphoresis,
gastrointestinal upset, and emesis (SLUDGE). Severe exposure can result in respiratory
failure, seizures, and death.

Immediate Actions in Case of Exposure:

« Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
respiratory support. Avoid mouth-to-mouth resuscitation. Seek immediate medical attention.
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o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
thoroughly with soap and copious amounts of water. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required at all times when handling iso-OMPA. This
includes working within a certified chemical fume hood.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile or
neoprene gloves. Inner glove
tucked under the lab coat
sleeve, outer glove cuff over

the sleeve.

Prevents skin contact. While
specific breakthrough time
data for iso-OMPA is
unavailable, nitrile and
neoprene are recommended
for handling
organophosphates. Change
gloves immediately if

contamination is suspected.

Body Protection

Chemical-resistant lab coat
with long sleeves and tight
cuffs. A disposable chemical-
resistant apron should be worn

over the lab coat.

Protects against splashes and
contamination of personal

clothing.

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Protects eyes and face from
splashes of iso-OMPA

solutions.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter is
required when handling the
powder form or when there is a

risk of aerosol generation.

Prevents inhalation of the
highly toxic powder or

aerosols.

Operational Plan: Step-by-Step Handling

Procedures

Preparation and Weighing of iso-OMPA Powder

» Restricted Access: Ensure only authorized personnel are present in the designated handling

area.
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Fume Hood Operation: Conduct all work with solid iso-OMPA in a certified chemical fume
hood with the sash at the lowest practical height.

Decontamination Supplies: Before starting, ensure that decontamination materials (see
Section 4) are readily available.

Tare Method for Weighing:

o

Place a tared, sealable container on the analytical balance.

[¢]

Carefully add the approximate amount of iso-OMPA powder to the container inside the
fume hood.

[¢]

Seal the container before removing it from the fume hood for weighing.

[¢]

Return the sealed container to the fume hood to make any necessary adjustments or to
proceed with dissolution.

Use of Disposable Tools: Utilize disposable spatulas and weigh boats. Dispose of them as
hazardous waste immediately after use.[1]

Avoid Dust Generation: Handle the powder gently to minimize dust formation. Never use a
dry brush to clean up spills.[1]

Solution Preparation

Solvent Selection: iso-OMPA is soluble in DMSO and water.

Dissolution in Fume Hood: All steps of dissolving iso-OMPA must be performed in a
chemical fume hood.

Controlled Addition: Slowly add the solvent to the container with the iso-OMPA powder to
avoid splashing.

Labeling: Clearly label the container with the chemical name, concentration, date of
preparation, and hazard pictograms.

Experimental Use
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 All procedures involving iso-OMPA solutions must be conducted in a designated area,
preferably within a fume hood or a ventilated enclosure.

o Use appropriate containment measures, such as absorbent bench liners, to contain any
potential spills.

 After handling, thoroughly decontaminate all surfaces and equipment.

Decontamination and Disposal Plan
Personnel Decontamination

¢ In case of skin contact, follow the immediate first aid measures outlined in Section 1.

e Thoroughly wash hands and forearms with soap and water after completing work and before
leaving the laboratory.

Equipment and Surface Decontamination

« Initial Wipe-Down: Use absorbent pads to soak up any visible contamination.

o Decontamination Solution: Prepare a fresh 10% bleach solution or a solution of sodium
carbonate (washing soda).[2] For sensitive equipment, 70% ethanol can be used for an initial
wipe-down, followed by a compatible decontamination solution.[3]

o Application: Liberally apply the decontamination solution to the contaminated surfaces and
equipment, ensuring a contact time of at least 30 minutes.

e Rinsing: For non-sensitive surfaces, rinse thoroughly with water to remove the
decontaminating agent. For sensitive equipment, wipe with a clean, damp cloth.

Final Cleaning: Clean the area with a standard laboratory disinfectant.

Waste Disposal

All waste contaminated with iso-OMPA is considered hazardous waste and must be disposed
of accordingly.
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Waste Type

Disposal Procedure

Solid Waste

(Contaminated gloves, gowns, absorbent pads,
weigh boats, etc.) Place in a designated,

labeled, leak-proof hazardous waste container.

Liquid Waste

(Unused solutions, rinsates from
decontamination) Collect in a designated,
labeled, and sealed hazardous waste container.
Maintain segregation of halogenated and non-

halogenated solvents where appropriate.

Sharps Waste

(Contaminated needles, syringes, Pasteur
pipettes) Dispose of immediately in a
designated, puncture-resistant sharps container

for hazardous chemical waste.

Waste Treatment Considerations:

o Hydrolysis: Organophosphates can be hydrolyzed under alkaline conditions. This can be a

pre-treatment step before final disposal.[4][5][6]

« Incineration: High-temperature incineration (typically 850°C to 1300°C) is an effective

method for the complete destruction of organophosphorus compounds.[7][8][9][10] All iso-

OMPA waste should be sent for incineration through a certified hazardous waste disposal

company.

Experimental Protocols: In Vivo Administration in

Rats

The following is a summary of a published experimental protocol for the administration of iso-

OMPA to rats. This is for informational purposes only, and a detailed, institutionally approved

animal use protocol is required for any in vivo work.

» Dosing: Non-toxic doses of 1 mg/kg and toxic effects at higher doses have been reported in

rats.[11]
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o Administration: Subcutaneous (sc) injection is a reported route of administration.

» Vehicle: A suitable vehicle for sc injection should be used, and the final solution should be
sterile-filtered.

Safety Workflow and Signaling Pathway Diagrams
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Caption: Workflow for the safe handling of iso-OMPA.
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Caption: Mechanism of iso-OMPA induced cholinergic crisis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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